Cas no 1380300-75-3 (4-(3-Fluorophenyl)methyloxane-4-carboxylic Acid)

• Product Name: 4-(3-Fluorophenyl)methyloxane-4-carboxylic Acid
• CAS No: 1380300-75-3
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• MDL: MFCD18037935
• CID: 4595503
• PubChem ID: 62904898
• Update Time: 2025-07-18

4-(3-Fluorophenyl)methyloxane-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[(3-Fluorophenyl)methyl]oxane-4-carboxylic acid
• 4-(3-FLUOROBENZYL)TETRAHYDRO-2H-PYRAN-4-CARBOXYLIC ACID
• 4-(3-Fluorophenyl)methyloxane-4-carboxylic Acid

• MDL： MFCD18037935
• Inchi： 1S/C13H15FO3/c14-11-3-1-2-10(8-11)9-13(12(15)16)4-6-17-7-5-13/h1-3,8H,4-7,9H2,(H,15,16)
• InChI Key： RXNSIWMZXKBHEH-UHFFFAOYSA-N
• SMILES： C1OCCC(CC2=CC=CC(F)=C2)(C(O)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 375.6±32.0 °C at 760 mmHg
• Flash Point: 180.9±25.1 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(3-Fluorophenyl)methyloxane-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 4-(3-Fluorophenyl)methyloxane-4-carboxylic Acid

Professional Introduction to Compound with CAS No. 1380300-75-3 and Product Name: 4-(3-Fluorophenyl)methyloxane-4-carboxylic Acid

4-(3-Fluorophenyl)methyloxane-4-carboxylic Acid, identified by its CAS number 1380300-75-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated aromatic carboxylic acids, a category known for its broad applications in drug development due to the unique electronic properties imparted by the fluorine substituent. The structural motif of this molecule, featuring a methyloxane backbone connected to a 3-fluorophenyl group, presents a versatile scaffold for further chemical modifications and biological evaluations.

The fluorine atom in the 3-fluorophenyl moiety plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of potential drug candidates. Fluorine's ability to influence metabolic stability, lipophilicity, and binding affinity makes it a highly sought-after element in modern medicinal chemistry. In recent years, there has been an increasing focus on fluorinated compounds due to their enhanced bioavailability and improved therapeutic efficacy, as highlighted in numerous studies published in leading scientific journals.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to design and optimize fluorinated compounds more efficiently. The 4-(3-Fluorophenyl)methyloxane-4-carboxylic Acid structure provides a rich platform for such studies, as the methyloxane ring can serve as a flexible linker for attaching various pharmacophores. This flexibility is particularly valuable in the development of enzyme inhibitors, receptor modulators, and other therapeutic agents where precise spatial orientation of functional groups is critical.

In the context of drug discovery, this compound has been explored as a precursor for synthesizing novel molecules with potential applications in treating neurological disorders, cancer, and inflammatory diseases. The fluorophenyl group is known to enhance binding interactions with biological targets such as kinases and G protein-coupled receptors (GPCRs), which are key players in many disease pathways. Additionally, the carboxylic acid functionality at the other end of the molecule allows for further derivatization into esters, amides, or salts, expanding its utility in medicinal chemistry libraries.

One of the most compelling aspects of 4-(3-Fluorophenyl)methyloxane-4-carboxylic Acid is its potential as an intermediate in the synthesis of small-molecule probes for biochemical assays. Researchers have utilized derivatives of this compound to develop tools that facilitate high-throughput screening (HTS) of enzyme activity and receptor binding. Such probes are essential for identifying lead compounds that can be further developed into clinical candidates. The fluorine-labeled analogs, in particular, have shown promise in improving detection sensitivity due to fluorine's high nuclear magnetic resonance (NMR) sensitivity and its ability to participate in Förster resonance energy transfer (FRET) assays.

The synthesis of 4-(3-Fluorophenyl)methyloxane-4-carboxylic Acid involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps typically include fluorination reactions at the aromatic ring, followed by protection-deprotection strategies to install the methyloxane moiety. Advanced catalytic methods, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve regioselective functionalization. These synthetic approaches not only underscore the compound's complexity but also demonstrate the ingenuity required to produce such molecules with high purity and yield.

Evaluation of 4-(3-Fluorophenyl)methyloxane-4-carboxylic Acid in preclinical models has revealed intriguing biological activities that warrant further investigation. Preliminary studies suggest that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in cancer progression. The fluorophenyl group's interaction with aromatic pockets in protein targets appears to be critical for these effects. Moreover, structural modifications around the methyloxane ring have been shown to fine-tune potency and selectivity, providing valuable insights into designing next-generation therapeutics.

The growing interest in fluorinated heterocycles has also spurred research into developing new synthetic methodologies tailored to constructing complex architectures like those found in 4-(3-Fluorophenyl)methyloxane-4-carboxylic Acid. Techniques such as flow chemistry and microwave-assisted synthesis have been adapted to accelerate these processes while maintaining high enantioselectivity where necessary. Such innovations are essential for enabling rapid access to large libraries of fluorinated compounds for screening purposes.

From a regulatory perspective, compounds like 4-(3-Fluorophenyl)methyloxane-4-carboxylic Acid must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Regulatory agencies emphasize the importance of comprehensive toxicological assessments, including genotoxicity studies due to the presence of fluorine atoms which can sometimes pose unique challenges during evaluation. However, when properly characterized and developed according to good manufacturing practices (GMP), such compounds offer significant opportunities for advancing therapeutic strategies.

The role of computational tools cannot be overstated when it comes to understanding the behavior of complex molecules like this one. Machine learning models trained on large datasets have become indispensable for predicting properties such as solubility, metabolic stability, and drug-likeness early in the discovery process. By integrating experimental data with computational predictions, researchers can prioritize candidates more effectively while minimizing costs associated with failed experiments.

In conclusion,4-(3-Fluorophenyl)methyloxane-4-carboxylic Acid (CAS No. 1380300-75-3) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents with tailored biological activities. Its unique combination of features—such as the fluoroaromatic ring, flexible methyloxane linker,and carboxylic acid functionality—makes it an attractive scaffold for medicinal chemists worldwide. As research continues into fluorinated compounds across all therapeutic areas,this molecule serves not only as a valuable building block but also inspires new approaches toward addressing unmet medical needs through innovative chemical design.